![molecular formula C14H17FN2OS B7586440 (7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone](/img/structure/B7586440.png)
(7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone
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Overview
Description
(7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone, also known as FMHM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone is not fully understood, but it is believed to act as a modulator of ion channels in the brain. Specifically, this compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability and inhibition. This modulation of ion channels may contribute to the potential therapeutic effects of this compound in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various studies. In vitro studies have demonstrated that this compound can enhance the activity of GABA-A receptors, increase the release of dopamine in the brain, and inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine. In vivo studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
(7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and potential therapeutic applications. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on (7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone, including:
1. Further studies to elucidate the mechanism of action of this compound and its potential side effects.
2. Exploration of the potential therapeutic applications of this compound in other neurological disorders, such as epilepsy and anxiety disorders.
3. Investigation of the potential use of this compound in organic electronics and optoelectronics.
4. Development of novel synthetic methods for this compound and its derivatives.
5. Studies to optimize the pharmacokinetic properties of this compound for potential drug development.
In conclusion, this compound is a promising chemical compound that has gained attention in scientific research due to its potential applications in various fields. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications, but its high purity and stability make it a valuable tool for lab experiments.
Synthesis Methods
The synthesis of (7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone involves the reaction of 2-mercaptothiophenol with 7-fluoro-4-methylquinoxaline-2-carbaldehyde in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
(7-Fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, this compound has been used as a tool to study the function and regulation of ion channels in the brain. In materials science, this compound has been explored for its potential use in organic electronics and optoelectronics.
Properties
IUPAC Name |
(7-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-(thiolan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2OS/c1-16-6-7-17(14(18)13-3-2-8-19-13)12-9-10(15)4-5-11(12)16/h4-5,9,13H,2-3,6-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSTHUCKKLSIPCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C2=C1C=CC(=C2)F)C(=O)C3CCCS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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